(R)-N,1-Dimethylpyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(R)-N,1-Dimethylpyrrolidin-3-amine, also known as (R)-N,N-DMPP, is a chiral amine that has been widely used in scientific research. It is a key intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. The unique chiral structure of (R)-N,N-DMPP makes it an important building block for the development of new drugs and materials.
Scientific Research Applications
Synthesis of Key Intermediates
(R)-N,1-Dimethylpyrrolidin-3-amine and its derivatives are crucial intermediates in the synthesis of various chemical compounds. For instance, N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine is a key intermediate in the preparation of premafloxacin, an antibiotic targeted against veterinary pathogens. The synthesis involves asymmetric Michael addition and stereoselective alkylation, showcasing the importance of (R)-N,1-Dimethylpyrrolidin-3-amine in constructing complex molecules (Fleck et al., 2003).
Structural and Spectral Analysis
The compound 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine, similar in structure to (R)-N,1-Dimethylpyrrolidin-3-amine, has been synthesized and extensively characterized using various spectral techniques. These studies underline the significance of such amines in the structural and electronic characterization of novel organic compounds (Șahin et al., 2010).
Reduction of Amides to Amines
Amines are pivotal in various chemical industries, and (R)-N,1-Dimethylpyrrolidin-3-amine plays a role in the reduction of amides to amines. An iron-catalyzed process has been developed for this transformation, highlighting the industrial and synthetic relevance of such amines in producing other vital chemical entities (Zhou et al., 2009).
Stereoselective Radical Additions
The compound has also been involved in stereoselective intermolecular radical additions, a process crucial in the synthesis of specific stereoisomers of organic compounds. This utilization underscores the compound's role in creating molecules with high stereochemical fidelity, which is paramount in pharmaceutical applications (Porter et al., 1991).
Coordination Chemistry
In coordination chemistry, (R)-N,1-Dimethylpyrrolidin-3-amine and related compounds participate in complex formation and activation reactions. These studies provide insight into the reactivity and coordination behavior of amines, which are crucial for understanding catalysis and reaction mechanisms (Yuwen et al., 2019).
Enantioselective Synthesis
The compound has been used in the asymmetric synthesis of various molecules, emphasizing its role in producing enantiomerically pure compounds, which is critically important in the development of pharmaceutical agents (Boggs et al., 2007).
properties
IUPAC Name |
(3R)-N,1-dimethylpyrrolidin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-7-6-3-4-8(2)5-6/h6-7H,3-5H2,1-2H3/t6-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZGIEJXGCLWRPY-ZCFIWIBFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN(C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H]1CCN(C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-N,1-Dimethylpyrrolidin-3-amine | |
CAS RN |
792970-21-9 |
Source
|
Record name | Methyl-((R)-1-methylpyrrolidin-3-yl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.